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Compound of Interest

Compound Name: Didymium oxide

Cat. No.: B1144090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for
handling didymium oxide. Didymium oxide is a mixture of neodymium (1) oxide (Nd20s) and
praseodymium (111,1V) oxide (PreO11). While some safety data sheets (SDS) for pure didymium
oxide classify it as a hon-hazardous substance, its components and other commercial
preparations may carry hazard classifications.[1] Therefore, a cautious approach is warranted.
This guide synthesizes available data to promote safe laboratory practices.

Physicochemical and Hazard Information

A summary of the key physical, chemical, and hazard properties of didymium oxide and its
constituent oxides is presented below. It is important to note that some discrepancies exist
between different suppliers’ safety data sheets regarding the hazard classification of these
materials.

Table 1: Physical and Chemical Properties of Didymium Oxide and its Components
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Neodymium (lll)

Praseodymium

Property Didymium Oxide . .
Oxide (llLIV) Oxide
CAS Number 11141-21-2[2][3] 1313-97-9[4][5] 12037-29-5[6][7][8]
Molecular Formula Nd206Pr2[2][9] Nd203[4] PreO11[6][7]
Molecular Weight 666.29 g/mol [2][9] 336.48 g/mol [4] 1021.44 g/mol [6]
Brown or tan Bluish-grey (light) Dark brown to black
Appearance
powder[10][11] powder[4] powder[7]
Odor Odorless[4][12] Odorless[4] No odor[7]
Melting Point 2300 °C 2270 °C[4][12] 2500 °C[7][13]
Boiling Point Not available Not available[4][12] 4200 °CJ[7]
Insoluble in water;
B ) ) Insoluble in cold Insoluble in water[7]
Solubility soluble in acids[10]
water[4] [13]
[11]
Density 7.8 g/cm3 7.24 glcm3[4] 6.34 g/cc[7]

Table 2: Hazard Identification for Didymium Oxide and its Components
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Substance

GHS Hazard Classification

Potential Health Effects

Didymium Oxide

Not classified as hazardous by
some sources[1]. However, a
solution containing didymium
may be classified as causing
severe skin burns and eye
damage, and may cause
damage to organs through
prolonged or repeated

exposure[14].

May cause skin, eye, and
respiratory irritation upon
contact with dust.[1]

Neodymium (III) Oxide

Not classified as hazardous by
some sources[5][15]. Other
sources indicate it is slightly

hazardous[4].

May cause skin, eye, and
respiratory tract irritation.[4]
Prolonged exposure to dust

may lead to chronic bronchitis.

[4]

Praseodymium (111,1V) Oxide

Skin irritation (Category 2),
Serious eye irritation (Category
2), Specific target organ
toxicity — single exposure
(Category 3, Respiratory
system)[6][8]. Some sources
state it does not meet

classification criteria[16].

Causes skin irritation, causes
serious eye irritation, and may
cause respiratory irritation.[6]
[8] Rare earth metals are
considered moderately to
highly toxic, with symptoms
including writhing, ataxia,
labored respiration, and
sedation.[7] May lead to skin

and lung granulomas.[7]

Experimental Protocols: Safe Handling Procedures

Due to the lack of detailed experimental safety protocols in the reviewed literature, this section

outlines a general workflow for the safe handling of didymium oxide powder in a laboratory

setting, based on standard best practices for handling chemical powders.

Personal Protective Equipment (PPE):
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o Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

[1]
» Hand Protection: Wear protective gloves (e.qg., nitrile).[1]
» Skin and Body Protection: A lab coat or impervious clothing should be worn.[1]

o Respiratory Protection: In case of dust formation or inadequate ventilation, use a
NIOSH/MSHA approved respirator.[1][4]

Engineering Controls:

o Work in a well-ventilated area.[1]

e Use a fume hood or other local exhaust ventilation to minimize dust exposure.[1]
e Ensure an eyewash station and safety shower are readily accessible.[1]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1]

Avoid generating dust.[1]

Keep containers tightly closed when not in use.[8][12]

Store in a dry, cool, and well-ventilated place.[8][12]

Store away from incompatible materials such as strong oxidizing agents.[8]
First Aid Measures:

» After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[1]

o After Skin Contact: Wash off immediately with plenty of water and soap.[8] Remove
contaminated clothing. If irritation persists, seek medical attention.[7]
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o After Eye Contact: Rinse cautiously with water for several minutes.[6][8] Remove contact
lenses if present and easy to do. Continue rinsing. Seek medical attention.[1]

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water.
Seek medical attention.[1]

Visualized Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of didymium oxide
powder.
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Start: Prepare for Handling
Didymium Oxide Powder

1. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Gloves
- Lab Coat

2. Prepare Engineering Controls
- Verify Fume Hood Operation
- Ensure Clear Access to Eyewash/Shower

3. Handle Didymium Oxide
- Work within Fume Hood
- Avoid Dust Generation
- Use Appropriate Tools

Y

Potential

y

4. Storage
- Tightly Seal Container
- Store in Cool, Dry, Well-Ventilated Area

Spill or Exposure Event

If Exposure Occurs

Initiate First Aid
5. Decontamination & Waste Disposal - Inhalation: Fresh Air
- Clean Work Area - Skin: Wash with Water
- Dispose of Waste per Regulations - Eyes: Rinse with Water
- Ingestion: Do Not Induce Vomiting

End: Procedure Complete Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow for didymium oxide powder.
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Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a formal risk assessment or the specific guidance provided in the safety data
sheet from your supplier. Always consult the most up-to-date SDS for the specific material you
are handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1144090#health-and-safety-data-sheet-for-
didymium-oxide-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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